![molecular formula C16H17ClO2 B1517313 1-(Benzyloxy)-4-(3-chloropropoxy)benzene CAS No. 913851-45-3](/img/structure/B1517313.png)
1-(Benzyloxy)-4-(3-chloropropoxy)benzene
Overview
Description
1-(Benzyloxy)-4-(3-chloropropoxy)benzene, also known as 1,4-BOC-3-CPB, is a synthetic organic compound used in a variety of scientific research applications. It is a versatile reagent with numerous potential uses, including in the synthesis of other compounds, in biochemistry, and in physiological studies.
Scientific Research Applications
Synthesis and Reactivity
1-(Benzyloxy)-4-(3-chloropropoxy)benzene is a versatile intermediate in organic synthesis, enabling the development of a wide range of chemical reactions and materials. Its applications are reflected in its role in the synthesis of complex molecules and polymers, as well as in the study of reaction mechanisms.
- Polymer Synthesis : It has been utilized in the synthesis of high molecular weight poly(p-phenyleneethynylenes) through alkyne metathesis reactions, showcasing its importance in materials science for creating novel polymeric materials with unique properties (Kloppenburg, Jones, & Bunz, 1999).
- Cyclopolymerization : The compound serves as a building block in the cyclopolymerization processes, leading to the formation of an−x−an block and (An)3X tristar copolymers. This showcases its utility in creating complex polymeric structures, which could have implications in various applications ranging from materials science to biomedicine (Mayershofer, Nuyken, & Buchmeiser, 2006).
- Organic Synthesis : It is employed in the synthesis of various aromatic compounds and intermediates, contributing to the development of new synthetic methodologies and the synthesis of bioactive compounds. Its role in facilitating Friedel-Crafts reactions and other catalytic processes is particularly noteworthy, as it helps in the efficient synthesis of complex molecules (Nara, Harjani, & Salunkhe, 2001).
Reaction Mechanisms and Catalysis
The study of this compound in various chemical reactions provides insights into reaction mechanisms and catalysis, further contributing to the field of organic chemistry.
- Catalysis : It has been studied in the context of catalytic reactions, such as the Friedel-Crafts alkylation, where its reactivity and interactions with catalysts have been analyzed. This research contributes to a deeper understanding of catalytic processes and the development of more efficient and selective catalysts (Sander, Roy, Bravo-Rodriguez, Grote, & Sánchez-García, 2014).
properties
IUPAC Name |
1-(3-chloropropoxy)-4-phenylmethoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClO2/c17-11-4-12-18-15-7-9-16(10-8-15)19-13-14-5-2-1-3-6-14/h1-3,5-10H,4,11-13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAYYBCNFCLZBAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)OCCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90651969 | |
Record name | 1-(Benzyloxy)-4-(3-chloropropoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90651969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
913851-45-3 | |
Record name | 1-(Benzyloxy)-4-(3-chloropropoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90651969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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